molecular formula C9H5BrFNO B8718671 5-(2-Bromoacetyl)-2-fluorobenzonitrile

5-(2-Bromoacetyl)-2-fluorobenzonitrile

Cat. No.: B8718671
M. Wt: 242.04 g/mol
InChI Key: UUKCFDSRGNPDLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Bromoacetyl)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H5BrFNO and its molecular weight is 242.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H5BrFNO

Molecular Weight

242.04 g/mol

IUPAC Name

5-(2-bromoacetyl)-2-fluorobenzonitrile

InChI

InChI=1S/C9H5BrFNO/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3H,4H2

InChI Key

UUKCFDSRGNPDLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(=O)CBr)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-acetyl-2-fluorobenzonitrile (20.0 g, 0.123 mol) in 500 mL of DCM was heated to reflux for 2 h, and then a solution of bromine in 300 mL DCM was added dropwise into the boiling mixture. The reaction mixture was heated to reflux and stirred under N2 protection overnight. The reaction mixture was washed with water and extracted with DCM. The organic layer was washed with brine, dried over Na2SO4 and concentrated in vacuum. The residue was purified via silica gel column chromatography to give 5-(bromoacetyl)-2-fluorobenzonitrile.
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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